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Compound of Interest

Compound Name: 2-Fluoro-4-nitrophenol

Cat. No.: B1220534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 2-Fluoro-4-nitrophenol (CAS No. 403-19-0). Maintaining the chemical

integrity of this compound is critical for its effective use as an intermediate in pharmaceutical

and agrochemical synthesis, as well as in various research applications. This document

synthesizes available data to ensure proper handling, storage, and preservation of its quality.

Core Stability Profile
2-Fluoro-4-nitrophenol is a crystalline solid, appearing as an off-white to yellow powder. It is

generally considered stable when handled and stored under recommended conditions.[1][2] Its

stability is crucial for its role as a versatile intermediate in organic synthesis, where its reactivity

is harnessed for developing complex molecules.[2]

While specific quantitative data on its degradation kinetics under various stress conditions

(e.g., thermal, photolytic, hydrolytic) is not extensively available in public literature, its stability

and compatibility with various reaction conditions make it a preferred choice for chemists.[2] To

maintain its integrity and prevent degradation, adherence to proper storage and handling

protocols is essential.[3]
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To ensure the long-term stability of 2-Fluoro-4-nitrophenol, it is imperative to store it in a

tightly closed container in a dry, cool, and well-ventilated area.[3][4] This prevents degradation

that may be caused by exposure to heat or moisture.[3] The following table summarizes the

recommended storage conditions from various chemical suppliers.

Parameter Recommendation Source(s)

Temperature

Store in a cool place. Specific

temperature ranges provided

include 2-8°C and 10-25°C.

[2],

Atmosphere

Store in a dry and well-

ventilated place. Some

suppliers recommend storage

under an inert atmosphere.

[4],[5]

Container Keep container tightly closed. [4]

Incompatible Materials

Store apart from foodstuff

containers or incompatible

materials such as strong

oxidizing agents, strong acids,

and strong bases.

[4]

Handling Precautions
Proper handling is crucial to maintain the stability and safety of 2-Fluoro-4-nitrophenol. It is
advised to handle the compound in a well-ventilated place.[4] Personal protective equipment,

including suitable protective clothing, gloves, and eye/face protection, should be worn.[4] Avoid

the formation of dust and aerosols, and prevent contact with skin and eyes.[4]

Logical Framework for Stability
The stability of 2-Fluoro-4-nitrophenol is directly influenced by the environmental conditions of

its storage. The following diagram illustrates the relationship between proper storage conditions

and the preservation of the compound's chemical integrity.
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Caption: Relationship between storage conditions and stability.

General Experimental Workflow for Stability
Assessment
While a specific, detailed experimental protocol for the stability of 2-Fluoro-4-nitrophenol is
not readily available, a general workflow for assessing the stability of a chemical compound

can be outlined. This typically involves subjecting the compound to various stress conditions

and analyzing for degradation over time.
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1. Sample Preparation & Initial Analysis

2. Stress Conditions

3. Time-Point Analysis

4. Data Interpretation
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Caption: General workflow for chemical stability testing.
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In conclusion, while 2-Fluoro-4-nitrophenol is a stable compound, its integrity is contingent

upon strict adherence to appropriate storage and handling conditions. For researchers and

professionals in drug development, maintaining these conditions is paramount to ensuring the

reliability of experimental outcomes and the quality of synthesized products. Further studies to

quantify degradation under specific stress conditions would be beneficial for establishing a

more detailed stability profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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